Cas no 2228631-09-0 (2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal)

2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal is a specialized pyridine derivative featuring a dimethyl-substituted aldehyde functional group. Its unique structure, combining a methoxy-substituted pyridine ring with a sterically hindered aldehyde moiety, makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The electron-rich pyridine core enhances reactivity in nucleophilic substitutions, while the aldehyde group provides a versatile handle for further functionalization. The compound’s stability under standard conditions and compatibility with a range of reaction conditions underscore its utility in complex molecular constructions. Its structural attributes are advantageous for developing bioactive molecules with tailored properties.
2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal structure
2228631-09-0 structure
Product Name:2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal
CAS No:2228631-09-0
MF:C11H15NO3
MW:209.241703271866
CID:6286842
PubChem ID:165677049
Update Time:2025-05-24

2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2228631-09-0
    • 2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal
    • EN300-1729333
    • 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal
    • Inchi: 1S/C11H15NO3/c1-11(2,7-13)8-5-10(15-4)12-6-9(8)14-3/h5-7H,1-4H3
    • InChI Key: XLHLDCJYYFICDQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(C=C1C(C=O)(C)C)OC

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.4Ų

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Additional information on 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal

Introduction to 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0)

2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethoxypyridine moiety and a methylpropanal functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal can be represented as follows: C11H14N2O3. The presence of the dimethoxypyridine ring provides the compound with enhanced stability and solubility, while the methylpropanal group imparts reactivity and potential for conjugation with biomolecules. These properties make it an attractive candidate for various biochemical and pharmacological studies.

Recent research has focused on the biological activities of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a potential therapeutic agent for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal has also been studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels. These findings provide a strong foundation for advancing to phase II trials, where the compound's therapeutic potential will be further explored in specific disease indications.

The synthesis of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal involves a multi-step process that includes the formation of the dimethoxypyridine ring and subsequent functionalization to introduce the methylpropanal group. The synthetic route is optimized to ensure high yield and purity, making it suitable for large-scale production.

In conclusion, 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility.

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